Cas no 2229448-93-3 (1-(but-3-yn-2-yl)-3-nitrobenzene)

• Product Name: 1-(but-3-yn-2-yl)-3-nitrobenzene
• CAS No: 2229448-93-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6092759
• PubChem ID: 165617450
• Update Time: 2025-06-27

1-(but-3-yn-2-yl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-3-nitrobenzene
• EN300-1823375
• 2229448-93-3

• Inchi： 1S/C10H9NO2/c1-3-8(2)9-5-4-6-10(7-9)11(12)13/h1,4-8H,2H3
• InChI Key： LCTXIYWPRUXLRK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C(C#C)C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(but-3-yn-2-yl)-3-nitrobenzene

Introduction to 1-(But-3-yn-2-yl)-3-nitrobenzene (CAS No. 2229448-93-3)

1-(But-3-yn-2-yl)-3-nitrobenzene, with the CAS number 2229448-93-3, is a unique organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a nitro group and an alkyne moiety, making it a valuable intermediate in various chemical reactions and synthetic pathways.

The chemical formula of 1-(But-3-yn-2-yl)-3-nitrobenzene is C₁₀H₉NO₂. The presence of the nitro group imparts significant electronic and steric effects, influencing the reactivity and stability of the molecule. The alkyne functional group, on the other hand, provides a versatile handle for further chemical modifications, such as alkynylation, cycloaddition reactions, and metal-catalyzed coupling reactions.

In recent years, 1-(But-3-yn-2-yl)-3-nitrobenzene has been extensively studied for its potential applications in the synthesis of complex organic molecules. One notable application is in the development of novel pharmaceuticals. The nitro group can be reduced to an amino group under appropriate conditions, which can then be further functionalized to create a wide range of bioactive compounds. This versatility makes 1-(But-3-yn-2-yl)-3-nitrobenzene an attractive starting material for drug discovery and development.

The synthetic route to 1-(But-3-yn-2-yl)-3-nitrobenzene typically involves the reaction of 3-nitrobenzene with butynal or a suitable alkyne derivative. The reaction conditions are carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources or employing solvent-free conditions.

In the context of materials science, 1-(But-3-yn-2-yl)-3-nitrobenzene has shown promise as a building block for the synthesis of advanced materials. The alkyne functionality can be used to create conjugated polymers with unique optical and electronic properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The physical properties of 1-(But-3-yn-2-yl)-3-nitrobenzene, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing its use in different applications. For instance, its solubility in polar solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for solution-based processing techniques.

Safety considerations are also important when handling 1-(But-3-yn-2-yl)-3-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 1-(But-3-yn-2-yl)-3-nitrobenzene (CAS No. 2229448-93-3) is a versatile compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique molecular structure and functional groups make it an invaluable intermediate in various chemical processes. Ongoing research continues to uncover new uses and potential applications for this compound, solidifying its importance in the scientific community.